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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of computational chemistry methods to

the study of 1-chloroethane. It provides a comprehensive overview of its structural properties,

vibrational analysis, conformational landscape, and reactivity, supported by data from

established computational studies. This guide is intended to serve as a valuable resource for

researchers and professionals in the fields of chemistry and drug development, offering insights

into the theoretical investigation of small halogenated alkanes.

Molecular Structure and Geometry
The equilibrium geometry of 1-chloroethane has been a subject of both experimental and

theoretical investigations. Computational chemistry provides a powerful tool to determine its

three-dimensional structure with high accuracy. The optimized geometric parameters, including

bond lengths, bond angles, and dihedral angles, are crucial for understanding its physical and

chemical properties.
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A common computational approach for geometry optimization involves the use of quantum

mechanical methods such as Hartree-Fock (HF) theory and Møller-Plesset perturbation theory

(MP2), often in conjunction with Pople-style basis sets like 6-31G(d,p). The optimization

process seeks to find the minimum energy conformation of the molecule on its potential energy

surface. The procedure typically involves:

Initial Structure Generation: A plausible 3D structure of 1-chloroethane is created.

Method and Basis Set Selection: A level of theory (e.g., MP2) and a basis set (e.g., 6-

31G(d,p)) are chosen to describe the electronic structure of the molecule.

Energy Minimization: An algorithm, such as the Broyden–Fletcher–Goldfarb–Shanno (BFGS)

algorithm, is used to iteratively adjust the atomic coordinates to find the geometry with the

lowest electronic energy.

Convergence Check: The optimization is considered complete when the forces on the atoms

and the change in energy between successive steps fall below predefined thresholds.

Optimized Geometric Parameters
The following table summarizes the calculated and experimental geometric parameters for 1-
chloroethane. The computational results were obtained at the HF/6-31G(d,p) and MP2/6-

31G(d,p) levels of theory.
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Parameter HF/6-31G(d,p) MP2/6-31G(d,p) Experimental

Bond Lengths (Å)

C-C 1.529 1.525 1.520 ± 0.005

C-Cl 1.807 1.800 1.788 ± 0.002

C-H (methyl) 1.086 1.092 1.090 (avg)

C-H (methylene) 1.084 1.090 1.090 (avg)

Bond Angles (°) **

C-C-Cl 110.6 110.7 111.0 ± 0.2

H-C-C 110.1 110.2 110.0 (avg)

H-C-H (methyl) 108.5 108.4 108.8 (avg)

H-C-H (methylene) 108.9 108.8 109.0 (avg)

Dihedral Angle (°) **

H-C-C-Cl 60.0 (gauche) 60.0 (gauche) 60.0 (assumed)

Vibrational Analysis
Vibrational spectroscopy, in conjunction with computational methods, provides a detailed

picture of the internal motions of a molecule. Theoretical calculations of vibrational frequencies

can aid in the assignment of experimental infrared (IR) and Raman spectra.

Methodology for Vibrational Frequency Calculation
The calculation of vibrational frequencies typically follows a geometry optimization. The

methodology involves:

Hessian Matrix Calculation: The second derivatives of the energy with respect to the atomic

coordinates are computed to form the Hessian matrix.

Mass-Weighting and Diagonalization: The Hessian matrix is mass-weighted and then

diagonalized to obtain the vibrational frequencies and the corresponding normal modes.
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Frequency Scaling: Due to the harmonic approximation and inherent limitations of the

theoretical methods, calculated frequencies are often systematically higher than

experimental values. A scaling factor is commonly applied to improve the agreement with

experimental data. For B3LYP/6-31G(d) calculations, a scaling factor of 0.9614 is often used.

Calculated and Experimental Vibrational Frequencies
The following table presents a comparison of the calculated (B3LYP/6-31G(d)) and

experimental vibrational frequencies for 1-chloroethane. The calculated frequencies have

been scaled by a factor of 0.9614.

Vibrational Mode
Calculated (Scaled)
Frequency (cm⁻¹)

Experimental Frequency
(cm⁻¹)

CH₃ stretch (asym) 2975 2985

CH₂ stretch (asym) 2960 2968

CH₃ stretch (sym) 2890 2897

CH₂ stretch (sym) 2875 2883

CH₃ deformation (asym) 1455 1452

CH₂ scissoring 1440 1445

CH₃ deformation (sym) 1380 1379

CH₂ wagging 1285 1288

CH₂ twisting 1240 1245

CH₃ rocking 1030 1033

C-C stretch 970 972

CH₂ rocking 895 898

C-Cl stretch 730 732

C-C torsion 290 295
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The rotation around the carbon-carbon single bond in 1-chloroethane leads to different spatial

arrangements of the atoms, known as conformations. The study of these conformations and

their relative energies is crucial for understanding the molecule's behavior.

Computational Approach for Conformational Analysis
A potential energy surface (PES) scan is a common computational technique to explore the

conformational space of a molecule. This involves:

Defining the Reaction Coordinate: The dihedral angle of interest (in this case, the Cl-C-C-H

dihedral angle) is chosen as the reaction coordinate.

Constrained Optimizations: A series of geometry optimizations are performed where the

chosen dihedral angle is fixed at different values (e.g., in increments of 15 or 30 degrees). All

other geometric parameters are allowed to relax at each step.

Plotting the Potential Energy Surface: The relative energies of the optimized structures are

plotted against the corresponding dihedral angles to generate the PES.

Potential Energy Surface for C-C Bond Rotation
The following diagram illustrates the potential energy surface for the rotation around the C-C

bond in 1-chloroethane. The staggered conformation represents the global energy minimum,

while the eclipsed conformations are energy maxima.
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Potential Energy Surface of 1-Chloroethane C-C Rotation

Relative Energy
(kcal/mol) Dihedral Angle (degrees)
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Computational Workflow for SN2 Reaction of 1-Chloroethane

Reactant & Nucleophile
Geometry Optimization

Transition State (TS)
Search (e.g., QST2/3)

Product Geometry
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TS Frequency Calculation
(Verify one imaginary frequency)

Intrinsic Reaction Coordinate
(IRC) Calculation

Energy Profile
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Analysis of Results
(Activation Energy, Reaction Energy)
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Free-Radical Chlorination of Ethane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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